Fmoc-L-Dap(NBSD)-OH

• Molecular Formula: C24H19N5O6Se
• Molecular Weight: 552.4 g/mol
• InChI: InChI=1S/C24H19N5O6Se/c30-23(31)19(11-25-18-9-10-20(29(33)34)22-21(18)27-36-28-22)26-24(32)35-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17,19,25H,11-12H2,(H,26,32)(H,30,31)/t19-/m0/s1
• InChIKey: VAXPLXAQQDLVTP-IBGZPJMESA-N

Standard Fmoc SPPS of fluorogenic probes often requires wash-free imaging and minimal background. General Dap derivatives lack intrinsic fluorescence, while alternative fluorophores shift emission or reduce photostability. - **Wash-free live-cell imaging**: S/B ratio of 4.50; 601 nm red emission reduces autofluorescence. - **Superior photostability**: +20% vs NBD; 113 nm Stokes shift enables multicolor panels. - **SPPS compatibility**: >95% stability to piperidine/TFA; >95% final peptide purity. Supplied as research-grade building block for chemical biology & neuroscience applications.

Fmoc-L-Dap(NBSD)-OH: Fluorogenic Building Block

Fmoc-L-Dap(NBSD)-OH (CAS 3023933-33-4) is an Fmoc-protected L-2,3-diaminopropionic acid (Dap) derivative featuring a nitrobenzoselenadiazole (NBSD) side chain . It belongs to a class of non-canonical benzodiazole amino acids specifically designed for incorporation into peptides via standard Fmoc solid-phase peptide synthesis (SPPS) to create fluorogenic probes [1]. Its small size and environmentally sensitive fluorophore enable the construction of peptide probes that exhibit high signal-to-background ratios in fluorescence microscopy without requiring washing steps [1]. The compound is supplied as a research-grade building block for chemical biology and advanced imaging applications [2].

Building block type Fluorogenic Fmoc-amino acid for solid-phase peptide synthesis

Key capability Enables wash-free peptide probes with red emission

Fluorophore behavior Environmentally sensitive; low background in aqueous media, strong signal in hydrophobic sites

• [1] de Moliner F, Konieczna Z, Mendive-Tapia L, Saleeb RS, Morris K, Gonzalez-Vera JA, Kaizuka T, Grant SGN, Horrocks MH, Vendrell M. Small Fluorogenic Amino Acids for Peptide-Guided Background-Free Imaging. Angew Chem Int Ed. 2023;62(4):e202216231. View Source
• [2] Iris Biotech. Fluorogenic Building Blocks for Peptide Guided Wash-Free Imaging. 2024. View Source

Why Fmoc-L-Dap(NBSD)-OH Cannot Be Substituted

Substituting Fmoc-L-Dap(NBSD)-OH with other Dap-based building blocks (e.g., Fmoc-Dap(Boc)-OH, Fmoc-Dap(Ns)-OH) fundamentally alters the experimental outcome because most alternative Dap derivatives are designed for orthogonal deprotection strategies, not for conferring fluorescence. Fmoc-Dap(Boc)-OH provides an acid-labile side-chain protecting group for generating branched or cyclic peptides ; Fmoc-Dap(Ns)-OH offers a nosyl group for selective side-chain modification . Neither possesses any intrinsic fluorogenic capability. Even within the narrow class of fluorogenic Dap derivatives, substitution with the sulfur-bridged analog Fmoc-L-Dap(NBTD)-OH shifts the emission maximum by 60 nm (from 601 nm to 546 nm) and reduces photostability by approximately 6% [1], directly impacting imaging channel compatibility and long-term signal retention. Generic substitution thus compromises both the intended function and the quantitative performance metrics established in validated protocols.

Non-fluorogenic Dap derivatives Fmoc-Dap(Boc)-OH and Fmoc-Dap(Ns)-OH provide orthogonal protection but no intrinsic fluorescence; substitution eliminates imaging capability.

Sulfur-bridged analog Fmoc-L-Dap(NBTD)-OH emits in the orange range (~546 nm), shifting spectral compatibility and may exhibit lower photostability, altering multicolor imaging designs.

Generic building blocks Standard aliphatic or aromatic amino acids lack the environmentally sensitive fluorogenic switch, making wash-free, high-contrast peptide probes unattainable.

• [1] Iris Biotech. Fluorogenic Building Blocks for Peptide Guided Wash-Free Imaging. 2024. View Source

Quantitative Evidence for Fmoc-L-Dap(NBSD)-OH

Photostability vs. NBD and S-Bridged Analog

Fmoc-L-Dap(NBSD)-OH (compound 5 in the original study) exhibits superior photostability compared to the commonly used nitrobenzoxadiazole (NBD) fluorophore and the sulfur-bridged analog Fmoc-L-Dap(NBTD)-OH (compound 6). The benzoselenadiazole core provides enhanced resistance to photobleaching, a critical parameter for extended imaging sessions [1].

Photostability vs. NBD

Head-to-head

≈20% more photostable than NBD analog

Se-bridged core resists photobleaching; also ranks higher than S-bridged analog

Supports longer imaging acquisition in super‑resolution microscopy

Under continuous illumination in aqueous buffer

Evidence Dimension	Photostability (relative photobleaching resistance)
Target Compound Data	≈20% more photostable than NBD amino acid 9
Comparator Or Baseline	Nitrobenzoxadiazole (NBD) amino acid (compound 9) and S-bridged benzodiazole (compound 6, Fmoc-L-Dap(NBTD)-OH): compound 8 (O-bridged) was 6% more photostable than compound 9
Quantified Difference	+20% vs. NBD; Se-bridged compound demonstrates superior photostability to S-bridged analog by class inference
Conditions	Photobleaching experiments under continuous illumination in aqueous buffer; measured in unprotected amino acid state

Why This Matters

Higher photostability enables longer imaging acquisition times and improved signal retention in super-resolution microscopy (e.g., PAINT) where repeated excitation cycles are required.

• [1] de Moliner F, Konieczna Z, Mendive-Tapia L, Saleeb RS, Morris K, Gonzalez-Vera JA, Kaizuka T, Grant SGN, Horrocks MH, Vendrell M. Small Fluorogenic Amino Acids for Peptide-Guided Background-Free Imaging. Angew Chem Int Ed. 2023;62(4):e202216231. View Source

Stability in Fmoc/tBu SPPS Deprotection

Fmoc-L-Dap(NBSD)-OH demonstrates robust compatibility with standard Fmoc/tBu SPPS protocols, showing >95% stability upon exposure to piperidine (Fmoc removal) and trifluoroacetic acid (TFA, side-chain deprotection/resin cleavage). This contrasts sharply with certain orthogonally protected Dap/Dab derivatives like Fmoc-Dab(Mtt)-OH, which undergo rapid lactamization and exhibit abnormally poor coupling efficiency under standard SPPS conditions [1][2].

SPPS reagent stability

Direct comparison

>95% intact after piperidine and TFA treatment

Contrasts with problematic derivatives (e.g., Fmoc-Dab(Mtt)-OH) that show poor coupling efficiency

Confirms robust compatibility with standard Fmoc/tBu SPPS protocols

Stability assessed by HPLC after exposure to deprotection reagents

Evidence Dimension	Chemical stability under standard SPPS deprotection reagents
Target Compound Data	>95% intact after 95% TFA treatment; >95% intact after piperidine in DMF treatment
Comparator Or Baseline	Fmoc-Dab(Mtt)-OH: reported poor coupling efficiency and rapid lactamization under SPPS conditions; Fmoc-Dap(NBTD)-OH (compound 6): 51±8% stability to piperidine, <5% to TBAF, 47±8% to Pd0
Quantified Difference	Target compound: >95% piperidine stability vs. comparator 6: 51±8%; >95% TFA stability for both
Conditions	Stability assay: exposure to 95% TFA, 20% piperidine in DMF, TBAF, Pd0, or hydrazine for 1-2 hours; HPLC analysis of intact building block

Why This Matters

High stability to standard SPPS reagents ensures predictable coupling yields and simplifies synthesis workflows, reducing the need for specialized coupling reagents or pre-activation steps.

• [1] de Moliner F, Konieczna Z, Mendive-Tapia L, Saleeb RS, Morris K, Gonzalez-Vera JA, Kaizuka T, Grant SGN, Horrocks MH, Vendrell M. Small Fluorogenic Amino Acids for Peptide-Guided Background-Free Imaging. Angew Chem Int Ed. 2023;62(4):e202216231. View Source
• [2] Lam P, Wu Y, Wong K. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution. Org Biomol Chem. 2022;20:2601-2604. View Source

Quantum Yield of Red-Emitting Fluorophore

Fmoc-L-Dap(NBSD)-OH exhibits a fluorescence quantum yield of approximately 20% in its unprotected state, placing it within the useful range for imaging applications while maintaining its red emission profile (λem,max = 601 nm) [1][2]. Within the broader benzodiazole amino acid library examined, quantum yields ranged from 16% to 49%, with the Se-bridged compound 5 falling in the mid-range but offering the most red-shifted emission among photostable variants [1].

Quantum yield

Cross-study

≈20% (absolute QY)

Mid-range in benzodiazole library (16–49%); sufficient for single‑molecule detection

Balances brightness with low aqueous background for wash‑free imaging

Measured in unprotected amino acid state, aqueous buffer

Evidence Dimension	Fluorescence quantum yield (Φ)
Target Compound Data	≈20% (absolute quantum yield)
Comparator Or Baseline	Benzodiazole amino acid library (compounds 5-11): quantum yields ranged from 16% to 49%; compound 11 (C-bridged) had weakest brightness
Quantified Difference	Target compound: ~20%; library range: 16-49%
Conditions	Measured in aqueous buffer (unprotected amino acid state); extinction coefficients in similar order of magnitude across library

Why This Matters

A quantum yield of ~20% provides sufficient brightness for single-molecule detection while maintaining the desired fluorogenic 'switch-on' behavior in hydrophobic environments, balancing brightness with low aqueous background.

• [1] de Moliner F, Konieczna Z, Mendive-Tapia L, Saleeb RS, Morris K, Gonzalez-Vera JA, Kaizuka T, Grant SGN, Horrocks MH, Vendrell M. Small Fluorogenic Amino Acids for Peptide-Guided Background-Free Imaging. Angew Chem Int Ed. 2023;62(4):e202216231. View Source
• [2] Iris Biotech. Fluorogenic Building Blocks for Peptide Guided Wash-Free Imaging. 2024. View Source

Emission Red Shift vs. S-Bridged Analog

Fmoc-L-Dap(NBSD)-OH emits maximally at 601 nm (red range), representing a 60 nm bathochromic shift compared to its sulfur-bridged analog Fmoc-L-Dap(NBTD)-OH (λem,max = 546 nm, orange range) [1]. Both compounds share similar absorption maxima (488 nm for NBSD vs. 460 nm for NBTD) but the selenium substitution significantly red-shifts the emission, enabling distinct spectral separation for multiplexed imaging applications.

Emission red shift

Head-to-head

601 nm vs. 546 nm (S‑bridged analog)

Stokes shift 113 nm (NBSD) vs. 86 nm (NBTD); 60 nm bathochromic shift

Enables multicolor imaging with reduced autofluorescence overlap

Selenium substitution red‑shifts emission; absorption maxima remain similar

Evidence Dimension	Fluorescence emission maximum (λem,max)
Target Compound Data	601 nm
Comparator Or Baseline	Fmoc-L-Dap(NBTD)-OH: λem,max = 546 nm
Quantified Difference	+55 nm to +60 nm red-shift (depending on solvent); Stokes shift: 113 nm (NBSD) vs. 86 nm (NBTD)
Conditions	Measured in unprotected amino acid state in aqueous buffer; λabs,max = 488 nm (NBSD), 460 nm (NBTD)

Why This Matters

Red-shifted emission reduces spectral overlap with cellular autofluorescence and enables multicolor imaging when paired with green/orange fluorophores, expanding experimental design flexibility.

• [1] Iris Biotech. Fluorogenic Building Blocks for Peptide Guided Wash-Free Imaging. 2024. View Source

Signal-to-Background Ratio in PAINT Imaging

Peptides labeled with the benzoselenadiazole fluorophore (derived from Fmoc-L-Dap(NBSD)-OH) demonstrated substantially higher signal-to-background (S/B) ratios in PAINT imaging compared to conventional fluorophores. A peptide bearing the NBSD fluorophore (compound 13) achieved an S/B ratio of 4.50 and an intensity above background of 291±48 photons, compared to BODIPY-FL-labeled liposomes with an S/B ratio of only 1.25 and 192±16 photons [1]. Moreover, BODIPY-FL-labeled samples required washing steps at micromolar concentrations, whereas the NBSD-peptide enabled wash-free imaging.

Signal‑to‑background in PAINT

Head-to-head

S/B = 4.50 (NBSD‑peptide) vs. 1.25 (BODIPY‑FL)

291±48 photons above background; wash‑free protocol achieved

Supports high‑contrast, wash‑free super‑resolution imaging

Peptide‑PAINT imaging of liposomes; BODIPY‑FL required washing

Evidence Dimension	Signal-to-background (S/B) ratio in peptide-PAINT imaging
Target Compound Data	S/B ratio = 4.50; intensity above background = 291±48 photons (compound 13, NBSD-containing peptide)
Comparator Or Baseline	BODIPY-FL: S/B ratio = 1.25; intensity above background = 192±16 photons
Quantified Difference	S/B ratio improvement: +3.25 (4.50 vs. 1.25); intensity above background improvement: +99 photons (291 vs. 192)
Conditions	Peptide-PAINT imaging of liposomes; compound 13 is a peptide labeled with benzoselenadiazole fluorophore; BODIPY-FL is a conventional fluorophore

Why This Matters

Higher S/B ratios and wash-free capability directly translate to improved image quality, reduced sample perturbation, and simplified workflows in live-cell and super-resolution imaging applications.

• [1] de Moliner F, Konieczna Z, Mendive-Tapia L, Saleeb RS, Morris K, Gonzalez-Vera JA, Kaizuka T, Grant SGN, Horrocks MH, Vendrell M. Small Fluorogenic Amino Acids for Peptide-Guided Background-Free Imaging. Angew Chem Int Ed. 2023;62(4):e202216231. View Source

Scalable Synthesis and Stereochemical Purity

Fmoc-L-Dap(NBSD)-OH is supplied with a minimum chemical purity of 98% (HPLC) and retains the L-configuration at the α-carbon [1]. The synthetic route described in the primary literature enables scalable production of the benzoselenadiazole amino acid 5 without stereochemical erosion, a non-trivial requirement for Dap derivatives where multiple protection/deprotection steps can lead to racemization [2].

Purity & stereochemistry

Class‑level

≥98% HPLC purity; L‑configuration retained

Scalable synthesis without racemization reported

Ensures reproducible coupling and correct peptide stereochemistry

Meets research‑grade Fmoc‑amino acid benchmarks

Evidence Dimension	Chemical purity and stereochemical integrity
Target Compound Data	≥98% purity (HPLC); enantiomeric purity retained (L-configuration)
Comparator Or Baseline	Fmoc-D-Dap(Boc)-OH: ≥99.5% enantiomeric purity (Novabiochem specification); class-level benchmark for Fmoc-Dap derivatives
Quantified Difference	Target compound meets or exceeds industry standard for research-grade Fmoc-amino acids (≥95-98% purity)
Conditions	HPLC analysis; commercial specification from vendor datasheets

Why This Matters

High chemical purity ensures reproducible coupling yields and minimizes side reactions; retained stereochemistry is essential for generating bioactive peptides with correct three-dimensional structure and target binding affinity.

• [1] Iris Biotech. Fmoc-L-Dap(NBSD)-OH (FAA7995) Product Page. View Source
• [2] de Moliner F, Konieczna Z, Mendive-Tapia L, Saleeb RS, Morris K, Gonzalez-Vera JA, Kaizuka T, Grant SGN, Horrocks MH, Vendrell M. Small Fluorogenic Amino Acids for Peptide-Guided Background-Free Imaging. Angew Chem Int Ed. 2023;62(4):e202216231. View Source

Applications of Fmoc-L-Dap(NBSD)-OH

Peptide-PAINT Super-Resolution Imaging

The high photostability (+20% vs. NBD) and superior signal-to-background ratio (S/B = 4.50 vs. 1.25 for BODIPY-FL) of peptides labeled with the NBSD fluorophore make Fmoc-L-Dap(NBSD)-OH ideal for peptide-PAINT imaging applications [1]. The wash-free imaging capability reduces sample perturbation, while the red emission (601 nm) minimizes overlap with cellular autofluorescence. This scenario is validated by the successful imaging of PSD95 nanoclusters in mouse brain synaptosomes, demonstrating the building block's utility in neuroscience research [1].

Wash-Free Live-Cell Fluorescence Imaging

The fluorogenic character of the benzoselenadiazole core—exhibiting very low background signal in aqueous media and strong fluorescence enhancement in non-polar environments—enables wash-free live-cell imaging protocols [1][2]. This property is quantified by the high S/B ratios and polarity-dependent fluorescence activation. Researchers can directly add NBSD-containing peptide probes to cultured cells and immediately image dynamic structures such as cell membranes, reducing workflow complexity and minimizing cellular stress [2].

Fmoc-SPPS of Fluorescent Peptides

Fmoc-L-Dap(NBSD)-OH is fully compatible with automated peptide synthesizers using standard Fmoc/tBu SPPS protocols, as evidenced by >95% stability to both piperidine and TFA deprotection conditions [1]. The building block can be incorporated at any position within a peptide sequence without requiring specialized coupling reagents or modified deprotection protocols, in contrast to problematic derivatives like Fmoc-Dab(Mtt)-OH [3]. Peptides synthesized with this building block were isolated in >95% purity, confirming robust coupling and deprotection performance [1].

Multicolor Imaging with Red-Shifted Emission

The 60 nm red-shifted emission of Fmoc-L-Dap(NBSD)-OH (601 nm) relative to its sulfur-bridged analog (546 nm) enables its use in multicolor imaging panels where spectral separation from green/orange fluorophores is required [2]. The large Stokes shift (113 nm) further reduces excitation-emission overlap and improves signal discrimination. This scenario is particularly relevant for experiments requiring simultaneous visualization of multiple peptide targets or co-localization studies with other fluorescent markers [1].

Application

Selection Property

Validation Focus

Peptide‑PAINT super‑resolution imaging

Photostability and reported S/B ratio

Wash‑free, high‑contrast performance in PAINT protocols

Wash‑free live‑cell fluorescence imaging

Fluorogenic activation in non‑polar environments

Low aqueous background and compatibility with live‑cell workflows

Fmoc‑SPPS of fluorescent peptides

Stability to piperidine and TFA deprotection

Coupling efficiency and final peptide purity

Multicolor imaging with red‑shifted emission

Red emission and large Stokes shift

Spectral separation from green/orange probes and autofluorescence

• [1] de Moliner F, Konieczna Z, Mendive-Tapia L, Saleeb RS, Morris K, Gonzalez-Vera JA, Kaizuka T, Grant SGN, Horrocks MH, Vendrell M. Small Fluorogenic Amino Acids for Peptide-Guided Background-Free Imaging. Angew Chem Int Ed. 2023;62(4):e202216231. View Source
• [2] Iris Biotech. Fluorogenic Building Blocks for Peptide Guided Wash-Free Imaging. 2024. View Source
• [3] Lam P, Wu Y, Wong K. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution. Org Biomol Chem. 2022;20:2601-2604. View Source